Cas no 82906-08-9 (Benzene, 2-methoxy-5-(2-methylpropyl)-1,3-dinitro-)

• Product name: Benzene, 2-methoxy-5-(2-methylpropyl)-1,3-dinitro-
• CAS No: 82906-08-9
• MF: C₁₁H₁₄N₂O₅
• MW: 254.239
• CID: 4204659
• PubChem ID: 13384863

Benzene, 2-methoxy-5-(2-methylpropyl)-1,3-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-methoxy-5-(2-methylpropyl)-1,3-dinitro-
• DB-211727
• 2-methoxy-5-(2-methylpropyl)-1,3-dinitrobenzene
• SCHEMBL690288
• 82906-08-9

• Inchi： InChI=1S/C11H14N2O5/c1-7(2)4-8-5-9(12(14)15)11(18-3)10(6-8)13(16)17/h5-7H,4H2,1-3H3
• InChI Key： RNILYFKJLQTLPT-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 254.09027155Da
• Monoisotopic Mass: 254.09027155Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų
• XLogP3: 3.1